Cas no 58175-07-8 (2,3-Quinoxalinedione,1,4-dihydro-1,4-dimethyl-)

2,3-Quinoxalinedione,1,4-dihydro-1,4-dimethyl- structure
58175-07-8 structure
Product Name:2,3-Quinoxalinedione,1,4-dihydro-1,4-dimethyl-
CAS No:58175-07-8
MF:C10H10N2O2
MW:190.198602199554
CID:369594
PubChem ID:351421
Update Time:2025-04-19

2,3-Quinoxalinedione,1,4-dihydro-1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,3-Quinoxalinedione,1,4-dihydro-1,4-dimethyl-
    • 1,4-dimethylquinoxaline-2,3(1H,4H)-dione
    • 1,4-dimethylquinoxaline-2,3-dione
    • 1,4-Dimethyl-1,4-dihydro-quinoxaline-2,3-dione
    • 1,4-dimethyl-1,4-dihydroquinoxaline-2,3-dione
    • 9KT
    • NSC-521681
    • CHEMBL4281139
    • NSC521681
    • BDBM50468536
    • SCHEMBL1278798
    • DTXSID10325897
    • AKOS003277876
    • A831769
    • 1,4-dimethylquinoxaline-2,3 (1H,4H)-dione
    • 58175-07-8
    • CCG-356217
    • Inchi: 1S/C10H10N2O2/c1-11-7-5-3-4-6-8(7)12(2)10(14)9(11)13/h3-6H,1-2H3
    • InChI Key: MXWJILNOXSNALO-UHFFFAOYSA-N
    • SMILES: O=C1C(N(C)C2C=CC=CC=2N1C)=O

Computed Properties

  • Exact Mass: 190.0743
  • Monoisotopic Mass: 190.074228
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 40.6

Experimental Properties

  • Density: 1.256
  • Boiling Point: 316.4°Cat760mmHg
  • Flash Point: 142.7°C
  • Refractive Index: 1.583
  • PSA: 40.62
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